Cas no 7293-45-0 (4-Amino-p-terphenyl)

• Product Name: 4-Amino-p-terphenyl
• CAS No: 7293-45-0
• MF: C₁₈H₁₅N
• MW: 245.318404436111
• MDL: MFCD00191302
• CID: 866774
• PubChem ID: 87562798
• Update Time: 2025-05-25

4-Amino-p-terphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Amino-p-terphenyl
• Aminoterphenyl
• 1,1':4',1''-terphenyl-4-amine
• [4-(4-phenylphenyl)phenyl]amine
• 4-(4-phenylphenyl)aniline
• 4-Amino-1,1':4',1''-terphenyl
• 4'-Phenyl-4-aminobiphenyl
• [1,1':4',1''-Terphenyl]-4-amine
• A837677
• AMY38638
• [1,1:4,1-Terphenyl]-4-amine
• 7293-45-0
• SCHEMBL282830
• AKOS009041469
• ATGIXVUZFPZOHP-UHFFFAOYSA-N
• DTXSID20325424
• [1,1';4',1'']Terphenyl-4''-ylamine
• NSC506440
• 4-Amino-p-terphenyl, AldrichCPR
• D82160
• SB67036
• AS-10413
• NSC-506440
• MFCD00191302
• CS-W012715
• FT-0636419
• DB-055701
• 4-{[1,1'-BIPHENYL]-4-YL}ANILINE
• A1340

• MDL： MFCD00191302
• Inchi： 1S/C18H15N/c19-18-12-10-17(11-13-18)16-8-6-15(7-9-16)14-4-2-1-3-5-14/h1-13H,19H2
• InChI Key： ATGIXVUZFPZOHP-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 245.12000
• Monoisotopic Mass: 245.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.103
• Melting Point: 198.0 to 202.0 deg-C
• PSA: 26.02000
• LogP: 5.18400
• Sensitiveness: Sensitive to air
• Solubility: Not available

4-Amino-p-terphenyl Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-terphenyls
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Terphenyls P-terphenyls
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-Amino-p-terphenyl

Research Briefing on 4-Amino-p-terphenyl (CAS: 7293-45-0): Recent Advances and Applications in Chemical Biology and Medicine

4-Amino-p-terphenyl (CAS: 7293-45-0) is a polycyclic aromatic compound that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a fluorescent probe, its interactions with biological macromolecules, and its potential as a scaffold for drug development. This briefing synthesizes the latest findings from peer-reviewed literature and highlights key developments in the understanding and utilization of this compound.

A 2023 study published in Journal of Medicinal Chemistry demonstrated that 4-Amino-p-terphenyl derivatives exhibit remarkable fluorescence properties, making them valuable tools for live-cell imaging. The researchers modified the amino group with various substituents to tune the emission wavelengths, achieving selective staining of cellular organelles. This advancement opens new possibilities for real-time monitoring of intracellular processes without interfering with normal cellular functions.

In the field of nucleic acid research, a team from MIT reported in Nature Chemical Biology (2024) that 4-Amino-p-terphenyl intercalates selectively into G-quadruplex DNA structures. Using X-ray crystallography and molecular dynamics simulations, they elucidated the precise binding mode and demonstrated its potential as a stabilizer of these non-canonical DNA conformations, which are increasingly recognized as important targets for anticancer therapies.

Recent pharmacological investigations have focused on the compound's potential as a kinase inhibitor scaffold. A 2024 structure-activity relationship study published in Bioorganic & Medicinal Chemistry Letters systematically evaluated over 50 derivatives, identifying several with promising activity against CDK4/6 while maintaining good selectivity profiles. The rigid planar structure of 4-Amino-p-terphenyl appears to contribute to both binding affinity and metabolic stability.

From a synthetic chemistry perspective, novel methods for the efficient preparation of 4-Amino-p-terphenyl derivatives have been developed. A 2023 Organic Letters publication described a palladium-catalyzed cross-coupling approach that significantly improves yield and reduces byproducts compared to traditional methods. This technical advancement facilitates the production of diverse analogs for structure-activity studies.

Ongoing research is exploring the compound's potential in materials science applications, particularly in organic electronics. Preliminary results suggest that appropriately functionalized 4-Amino-p-terphenyl derivatives could serve as charge transport materials in organic light-emitting diodes (OLEDs), combining good electrical properties with the synthetic accessibility of the core structure.

In conclusion, 4-Amino-p-terphenyl (7293-45-0) continues to demonstrate versatility across multiple research domains. Its applications span from biological probes to therapeutic candidates, supported by recent methodological advances in both synthesis and characterization. Future research directions likely include further optimization of its pharmacological properties and exploration of its interactions with emerging biological targets.